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Compound of Interest

Compound Name: ONC213

Cat. No.: B13145634 Get Quote

For Immediate Implementation by Laboratory Personnel

This document provides essential safety and logistical guidance for researchers, scientists, and

drug development professionals handling ONC213. Adherence to these procedures is critical

for ensuring personnel safety and maintaining experimental integrity.

ONC213 is an investigational imipridone agent that targets α-ketoglutarate dehydrogenase,

leading to mitochondrial stress and apoptosis in cancer cells, particularly in acute myeloid

leukemia (AML).[1][2] While preclinical studies indicate low toxicity to normal hematopoietic

cells, its classification as a potent, biologically active, and investigational antineoplastic agent

necessitates rigorous handling protocols.[1][3] A specific Safety Data Sheet (SDS) for ONC213
must be obtained from the supplier and reviewed by all personnel before handling the

compound. The following guidelines are based on best practices for handling hazardous

cytotoxic agents and should be implemented immediately.

I. Personal Protective Equipment (PPE)
The primary objective is to prevent exposure through inhalation, skin contact, or ingestion. A

comprehensive assessment of risk should be conducted for all procedures involving ONC213.

The following table summarizes the required PPE for various laboratory activities.
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Activity Required Personal Protective Equipment

Handling Stock Compound (Solid)

Double chemotherapy-tested nitrile gloves,

disposable gown, safety glasses with side

shields or goggles, N95 respirator (if not

handled in a certified chemical fume hood).[4][5]

Weighing and Reconstitution

Double chemotherapy-tested nitrile gloves,

disposable poly-coated gown, safety glasses

and face shield, N95 respirator. To be performed

in a certified chemical fume hood or biological

safety cabinet.[6][7]

In Vitro Experimentation (Cell Culture)

Double chemotherapy-tested nitrile gloves,

disposable gown, safety glasses. All work to be

conducted in a Class II Biosafety Cabinet.

In Vivo Experimentation (Animal Dosing)

Double chemotherapy-tested nitrile gloves,

disposable gown, safety glasses with side

shields.[5]

Waste Disposal

Double chemotherapy-tested nitrile gloves,

disposable gown, safety glasses or face shield.

[7]

Key PPE Specifications:

Gloves: Use powder-free nitrile gloves tested for resistance to chemotherapy drugs (e.g.,

ASTM D6978).[5] Double-gloving is mandatory for handling the stock compound and during

reconstitution.[4] The outer glove should be worn over the gown cuff and changed

immediately if contaminated.[5]

Gowns: Disposable, lint-free gowns made of a low-permeability fabric (e.g., polyethylene-

coated) are required.[5][6] Gowns should have a closed front and long sleeves with tight-

fitting cuffs.[6]

Eye and Face Protection: Safety glasses with side shields are the minimum requirement. A

face shield should be worn over safety glasses whenever there is a risk of splashing, such

as during reconstitution or spill cleanup.[5][7]
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Respiratory Protection: An N95 respirator or higher should be used when handling the

powdered compound outside of a contained ventilation device to prevent aerosol inhalation.

[5][8]

II. Operational Plan: From Receipt to Disposal
A structured workflow is essential to minimize risk. The following diagram outlines the key

stages for handling ONC213 within a laboratory setting.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.halyardhealth.com/wp-content/uploads/2020/11/c15663_chemo_ppe_brochure.pdf
https://www.sigmaaldrich.com/US/en/sds/SIGMA/A3263
https://www.benchchem.com/product/b13145634?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13145634?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


ONC213 Handling Workflow
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Caption: Workflow for safe handling of ONC213.
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III. Disposal Plan
All materials contaminated with ONC213 must be treated as hazardous waste. Improper

disposal can lead to environmental contamination and unintended exposure.

Waste Segregation and Disposal Protocol:

Sharps: Needles and syringes used for administering ONC213 must be disposed of directly

into a designated hazardous waste sharps container. Do not recap needles.

Solid Waste: All disposable PPE (gloves, gowns, masks), plasticware (pipette tips, tubes),

and absorbent pads contaminated with ONC213 should be collected in a clearly labeled,

leak-proof hazardous waste container.

Liquid Waste: Aqueous solutions containing ONC213 (e.g., spent cell culture media) and

organic solvent stock solutions must be collected in separate, clearly labeled, and sealed

hazardous liquid waste containers. Do not mix with other laboratory waste streams.

Disposal: All hazardous waste must be disposed of through the institution's certified

hazardous waste management program. Follow all local, state, and federal regulations.

IV. Experimental Protocols Summary
In Vitro IC₅₀ Determination
This protocol is a standard method to determine the concentration of ONC213 that inhibits 50%

of cell viability in AML cell lines.

Cell Plating: Plate AML cells (e.g., MV4-11, OCI-AML3) in 96-well plates.[1]

Treatment: Treat cells with a range of ONC213 concentrations (e.g., 90 nM to 2200 nM).[1]

Incubation: Incubate the plates for 72 hours under standard cell culture conditions.[1]

Viability Assay: Assess cell viability using a standard method such as the MTT assay.[1]

Data Analysis: Calculate IC₅₀ values using appropriate software (e.g., GraphPad Prism).[1]
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ONC213 Signaling Pathway
ONC213 induces cell death in AML by targeting the mitochondrial enzyme α-ketoglutarate

dehydrogenase (α-KGDH). This initiates a cascade of events leading to apoptosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b13145634?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/onc213.html
https://pubmed.ncbi.nlm.nih.gov/37471366/
https://pubmed.ncbi.nlm.nih.gov/37471366/
https://pubmed.ncbi.nlm.nih.gov/38266099/
https://pubmed.ncbi.nlm.nih.gov/38266099/
https://pubmed.ncbi.nlm.nih.gov/38266099/
https://www.oncnursingnews.com/view/ons-publishes-guidelines-for-personal-protective-equipment-use-during-covid-19-pandemic
https://www.halyardhealth.com/wp-content/uploads/2020/11/c15663_chemo_ppe_brochure.pdf
https://www.dupont.com.sg/content/dam/dupont/amer/us/en/personal-protection/public/documents/en/Biohazard_Series___Safe_Oncology_Handling.pdf
https://apps.worcsacute.nhs.uk/KeyDocumentPortal/Home/DownloadFile/4375
https://www.sigmaaldrich.com/US/en/sds/SIGMA/A3263
https://www.benchchem.com/product/b13145634#personal-protective-equipment-for-handling-onc213
https://www.benchchem.com/product/b13145634#personal-protective-equipment-for-handling-onc213
https://www.benchchem.com/product/b13145634#personal-protective-equipment-for-handling-onc213
https://www.benchchem.com/product/b13145634#personal-protective-equipment-for-handling-onc213
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b13145634?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13145634?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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